Cas no 139927-85-8 (3-benzyl-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

3-Benzyl-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a purine derivative with potential applications in pharmaceutical and biochemical research. Its structure features a benzyl group at the 3-position and an ethyl group at the 7-position, which may influence its binding affinity and selectivity in biological systems. The compound's tetrahydro-purine-dione core offers stability and versatility for further functionalization. It is of interest in the development of enzyme inhibitors or receptor modulators due to its purine-like scaffold, which is prevalent in many bioactive molecules. Suitable for controlled experimental studies, this compound provides a valuable intermediate for synthetic and medicinal chemistry applications.
3-benzyl-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure
139927-85-8 structure
Product Name:3-benzyl-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
CAS No:139927-85-8
MF:C14H14N4O2
MW:270.28656244278
CID:226729
PubChem ID:3681703
Update Time:2025-06-07

3-benzyl-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 3-Benzyl-7-ethyl-1H-purine-2,6(3H,7H)-dione
    • 1H-Purine-2,6-dione,7-ethyl-3,7-dihydro-3-(phenylmethyl)-
    • 3-BENZYL-7-ETHYL-3,7-DIHYDRO-PURINE-2,6-DIONE
    • 3-benzyl-7-ethylpurine-2,6-dione
    • 1H-Purine-2,6-dione,7-ethyl-3,7-dihydro-3-(phenylmethyl)
    • 3-benzyl-7-ethylxanthine
    • 3-benzyl-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
    • EN300-05220
    • Z56912636
    • HMS2861J05
    • CHEMBL1721265
    • DTXSID70394968
    • SMR000588619
    • 7-ethyl-3-(phenylmethyl)purine-2,6-dione
    • CS-0293123
    • AKOS022180322
    • DYZ
    • BDBM50465549
    • Fmoc-(S)-3-amino-4-(3-benzothienyl)butanoicacid
    • NCGC00275758-01
    • 139927-85-8
    • 3-Benzyl-7-ethyl-3,7-dihydro-1H-purine-2,6-dione
    • AB00830771-07
    • SCHEMBL19090444
    • MLS001176950
    • Inchi： 1S/C14H14N4O2/c1-2-17-9-15-12-11(17)13(19)16-14(20)18(12)8-10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3,(H,16,19,20)
    • InChI Key： XEPOHOPPWDSWQR-UHFFFAOYSA-N
    • SMILES： O=C1C2=C(N=CN2CC)N(C(N1)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 270.11200
  • Monoisotopic Mass: 270.112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Density: 1.37
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.685
  • PSA: 72.68000
  • LogP: 0.95450

3-benzyl-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-benzyl-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-05220-0.05g
3-benzyl-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
 139927-85-8 90%
0.05g
 $182.0 2023-10-28
Enamine
EN300-05220-0.1g
3-benzyl-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
 139927-85-8 90%
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 $272.0 2023-10-28
Enamine
EN300-05220-0.25g
3-benzyl-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
 139927-85-8 90%
0.25g
 $389.0 2023-10-28
Enamine
EN300-05220-0.5g
3-benzyl-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
 139927-85-8 90%
0.5g
 $613.0 2023-10-28
Enamine
EN300-05220-1.0g
3-benzyl-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
 139927-85-8
1g
 $785.0 2023-06-16
Enamine
EN300-05220-2.5g
3-benzyl-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
 139927-85-8 90%
2.5g
 $1539.0 2023-10-28
Enamine
EN300-05220-5.0g
3-benzyl-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
 139927-85-8
5g
 $2277.0 2023-06-16
Enamine
EN300-05220-10.0g
3-benzyl-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
 139927-85-8
10g
 $3376.0 2023-06-16
1PlusChem
1P001C9Q-50mg
1H-Purine-2,6-dione, 7-ethyl-3,7-dihydro-3-(phenylmethyl)-
 139927-85-8 95%
50mg
 $279.00 2024-06-21
1PlusChem
1P001C9Q-100mg
1H-Purine-2,6-dione, 7-ethyl-3,7-dihydro-3-(phenylmethyl)-
 139927-85-8 95%
100mg
 $387.00 2024-06-21

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